Cas no 1251903-95-3 ((2R)-2-{[(tert-butoxy)carbonyl]amino}-2-(oxan-4-yl)acetic acid)
(2R)-2-{[(tert-butoxy)carbonyl]amino}-2-(oxan-4-yl)acetic acid Chemical and Physical Properties
Names and Identifiers
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- (2R)-2-[(2-methylpropan-2-yl)oxycarbonylamino]-2-(oxan-4-yl)acetic acid
- (R)-2-((tert-Butoxycarbonyl)amino)-2-(tetrahydro-2H-pyran-4-yl)acetic acid
- (2R)-2-{[(tert-butoxy)carbonyl]amino}-2-(oxan-4-yl)acetic acid
- (R)-N-Boc-2-(tetrahydro-pyran-4-yl)-glycine
- (R)-2-((tert-Butoxycarbonyl)amino)-2-(tetrahydro-2H-pyran-4-yl)aceticacid
- N-BOC-D-4'-TETRAHYDROPYRANYLGLYCINE
- (R)-[(TERT-BUTOXYCARBONYL)AMINO](OXAN-4-YL)ACETIC ACID
- DTXSID70654397
- (R)-2-(tert-butoxycarbonylamino)-2-(tetrahydro-2H-pyran-4-yl)acetic acid
- CS-D0466
- 1251903-95-3
- (2R)-[(tert-Butoxycarbonyl)amino](oxan-4-yl)acetic acid
- AS-73798
- MAJWUTNRLZHCBX-SECBINFHSA-N
- 2H-Pyran-4-acetic acid, alpha-[[(1,1-dimethylethoxy)carbonyl]amino]tetrahydro-, (alphaR)-
- SCHEMBL16097567
- MFCD08272906
- AKOS027325093
- A926379
-
- MDL: MFCD08272906
- Inchi: 1S/C12H21NO5/c1-12(2,3)18-11(16)13-9(10(14)15)8-4-6-17-7-5-8/h8-9H,4-7H2,1-3H3,(H,13,16)(H,14,15)/t9-/m1/s1
- InChI Key: MAJWUTNRLZHCBX-SECBINFHSA-N
- SMILES: O1CCC([C@H](C(=O)O)NC(=O)OC(C)(C)C)CC1
Computed Properties
- Exact Mass: 259.14197277g/mol
- Monoisotopic Mass: 259.14197277g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 18
- Rotatable Bond Count: 6
- Complexity: 304
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.2
- Topological Polar Surface Area: 84.9Ų
Experimental Properties
- Color/Form: Pale-yellow to Yellow-brown Liquid
(2R)-2-{[(tert-butoxy)carbonyl]amino}-2-(oxan-4-yl)acetic acid Security Information
- Signal Word:Warning
- Hazard Statement: H302;H315;H319;H335
- Warning Statement: P261;P305+P351+P338
- Storage Condition:Room temperature
(2R)-2-{[(tert-butoxy)carbonyl]amino}-2-(oxan-4-yl)acetic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-BE502-200mg |
(2R)-2-{[(tert-butoxy)carbonyl]amino}-2-(oxan-4-yl)acetic acid |
1251903-95-3 | 95+% | 200mg |
1855.0CNY | 2021-07-14 | |
| TRC | B803315-10mg |
N-Boc-D-4'-Tetrahydropyranylglycine |
1251903-95-3 | 10mg |
$ 50.00 | 2022-06-06 | ||
| TRC | B803315-50mg |
N-Boc-D-4'-Tetrahydropyranylglycine |
1251903-95-3 | 50mg |
$ 185.00 | 2022-06-06 | ||
| TRC | B803315-100mg |
N-Boc-D-4'-Tetrahydropyranylglycine |
1251903-95-3 | 100mg |
$ 295.00 | 2022-06-06 | ||
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-BE502-100mg |
(2R)-2-{[(tert-butoxy)carbonyl]amino}-2-(oxan-4-yl)acetic acid |
1251903-95-3 | 95+% | 100mg |
687.0CNY | 2021-07-14 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-BE502-250mg |
(2R)-2-{[(tert-butoxy)carbonyl]amino}-2-(oxan-4-yl)acetic acid |
1251903-95-3 | 95+% | 250mg |
2692CNY | 2021-05-07 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | R59000-1g |
(R)-2-((tert-Butoxycarbonyl)amino)-2-(tetrahydro-2H-pyran-4-yl)acetic acid |
1251903-95-3 | 1g |
¥4036.0 | 2021-09-04 | ||
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | R59000-250mg |
(R)-2-((tert-Butoxycarbonyl)amino)-2-(tetrahydro-2H-pyran-4-yl)acetic acid |
1251903-95-3 | 250mg |
¥1576.0 | 2021-09-04 | ||
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | R59000-100mg |
(R)-2-((tert-Butoxycarbonyl)amino)-2-(tetrahydro-2H-pyran-4-yl)acetic acid |
1251903-95-3 | 100mg |
¥836.0 | 2021-09-04 | ||
| ChemScence | CS-D0466-100mg |
N-BOC-D-4'-TETRAHYDROPYRANYLGLYCINE |
1251903-95-3 | 100mg |
$112.0 | 2022-04-28 |
(2R)-2-{[(tert-butoxy)carbonyl]amino}-2-(oxan-4-yl)acetic acid Related Literature
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Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
Additional information on (2R)-2-{[(tert-butoxy)carbonyl]amino}-2-(oxan-4-yl)acetic acid
Comprehensive Overview of (2R)-2-{[(tert-butoxy)carbonyl]amino}-2-(oxan-4-yl)acetic acid (CAS No. 1251903-95-3)
(2R)-2-{[(tert-butoxy)carbonyl]amino}-2-(oxan-4-yl)acetic acid (CAS No. 1251903-95-3) is a specialized chiral compound widely used in pharmaceutical research and organic synthesis. Its unique structure, featuring a tert-butoxycarbonyl (Boc) protected amino group and a tetrahydropyran (oxan-4-yl) moiety, makes it a valuable intermediate in drug discovery. This article explores its properties, applications, and market relevance while addressing trending topics like green chemistry and AI-driven drug design.
The compound’s chiral center at the 2-position is critical for enantioselective synthesis, a hot topic in modern medicinal chemistry. Researchers often search for "Boc-protected amino acid derivatives" or "chiral building blocks for drug development," highlighting the demand for high-purity intermediates like this compound. Its oxan-4-yl group enhances solubility and bioavailability, aligning with the industry’s focus on improving drug delivery systems.
In pharmaceutical applications, (2R)-2-{[(tert-butoxy)carbonyl]amino}-2-(oxan-4-yl)acetic acid serves as a precursor for peptidomimetics and protease inhibitors. With the rise of personalized medicine, its role in designing targeted therapies has gained attention. The compound’s Boc group allows for selective deprotection, a feature frequently queried in forums discussing "amine protection strategies in solid-phase synthesis."
From a synthetic perspective, the compound’s stability under mild conditions makes it suitable for flow chemistry and automated synthesis platforms—topics dominating discussions in high-throughput screening communities. Its CAS No. 1251903-95-3 is often cross-referenced in patents related to antiviral and anti-inflammatory agents, reflecting its versatility.
The market for chiral intermediates is expanding, driven by demand for biologics and small-molecule drugs. Suppliers emphasize GMP-grade production of CAS No. 1251903-95-3 to meet regulatory standards, a key concern for researchers searching for "scalable synthesis of Boc-amino acids."
Environmental considerations are also shaping its use. The compound’s compatibility with water-based reaction media aligns with green chemistry principles, a trending search term. Innovations like enzymatic resolution to produce the (2R)-enantiomer further enhance its sustainability profile.
In summary, (2R)-2-{[(tert-butoxy)carbonyl]amino}-2-(oxan-4-yl)acetic acid bridges cutting-edge research and industrial applications. Its relevance to AI-assisted molecular design and biodegradable pharmaceuticals ensures continued interest, making CAS No. 1251903-95-3 a staple in modern chemistry.
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